N-[3-(dimethylamino)propyl]-2-[(7-methyl-2-oxo-4-propyl-2H-chromen-5-yl)oxy]propanamide

• Molecular Formula: C21H30N2O4
• Molecular Weight: 374.5 g/mol
• IUPAC Name: N-[3-(dimethylamino)propyl]-2-(7-methyl-2-oxo-4-propylchromen-5-yl)oxypropanamide
• InChI: InChI=1S/C21H30N2O4/c1-6-8-16-13-19(24)27-18-12-14(2)11-17(20(16)18)26-15(3)21(25)22-9-7-10-23(4)5/h11-13,15H,6-10H2,1-5H3,(H,22,25)
• InChI Key: JSXSBPWOFJAYEC-UHFFFAOYSA-N
• SMILES: CCCC1=CC(=O)OC2=C1C(=CC(=C2)C)OC(C)C(=O)NCCCN(C)C

Description

N-[3-(dimethylamino)propyl]-2-[(7-methyl-2-oxo-4-propyl-2H-chromen-5-yl)oxy]propanamide, also known as DAPTA, is a small molecule drug that has gained attention for its potential therapeutic applications. DAPTA is a derivative of a naturally occurring compound, coumarin, and has been shown to have anti-inflammatory, anti-cancer, and anti-viral properties.

Mechanism of Action

The mechanism of action of N-[3-(dimethylamino)propyl]-2-[(7-methyl-2-oxo-4-propyl-2H-chromen-5-yl)oxy]propanamide is not fully understood. However, it has been proposed that N-[3-(dimethylamino)propyl]-2-[(7-methyl-2-oxo-4-propyl-2H-chromen-5-yl)oxy]propanamide inhibits the activity of the transmembrane protein, CCR5, which is a co-receptor for HIV-1. By inhibiting the activity of CCR5, N-[3-(dimethylamino)propyl]-2-[(7-methyl-2-oxo-4-propyl-2H-chromen-5-yl)oxy]propanamide prevents the entry of HIV-1 into host cells. N-[3-(dimethylamino)propyl]-2-[(7-methyl-2-oxo-4-propyl-2H-chromen-5-yl)oxy]propanamide has also been shown to inhibit the activity of NF-κB, a transcription factor that plays a key role in the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
N-[3-(dimethylamino)propyl]-2-[(7-methyl-2-oxo-4-propyl-2H-chromen-5-yl)oxy]propanamide has been shown to have several biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in response to lipopolysaccharide (LPS) stimulation. N-[3-(dimethylamino)propyl]-2-[(7-methyl-2-oxo-4-propyl-2H-chromen-5-yl)oxy]propanamide has also been shown to induce apoptosis in cancer cells and inhibit tumor growth. In addition, N-[3-(dimethylamino)propyl]-2-[(7-methyl-2-oxo-4-propyl-2H-chromen-5-yl)oxy]propanamide has been shown to inhibit the entry of HIV-1 into host cells.

Advantages and Limitations for Lab Experiments

One advantage of using N-[3-(dimethylamino)propyl]-2-[(7-methyl-2-oxo-4-propyl-2H-chromen-5-yl)oxy]propanamide in lab experiments is its specificity for CCR5. N-[3-(dimethylamino)propyl]-2-[(7-methyl-2-oxo-4-propyl-2H-chromen-5-yl)oxy]propanamide has been shown to selectively inhibit the activity of CCR5, without affecting the activity of other chemokine receptors. This specificity makes N-[3-(dimethylamino)propyl]-2-[(7-methyl-2-oxo-4-propyl-2H-chromen-5-yl)oxy]propanamide a useful tool for studying the role of CCR5 in various biological processes. However, one limitation of using N-[3-(dimethylamino)propyl]-2-[(7-methyl-2-oxo-4-propyl-2H-chromen-5-yl)oxy]propanamide in lab experiments is its low solubility in aqueous solutions. This can make it difficult to administer N-[3-(dimethylamino)propyl]-2-[(7-methyl-2-oxo-4-propyl-2H-chromen-5-yl)oxy]propanamide to cells or animals in lab experiments.

Future Directions

There are several future directions for the research on N-[3-(dimethylamino)propyl]-2-[(7-methyl-2-oxo-4-propyl-2H-chromen-5-yl)oxy]propanamide. One direction is to investigate the potential therapeutic applications of N-[3-(dimethylamino)propyl]-2-[(7-methyl-2-oxo-4-propyl-2H-chromen-5-yl)oxy]propanamide for the treatment of inflammatory diseases, such as rheumatoid arthritis and multiple sclerosis. Another direction is to investigate the potential therapeutic applications of N-[3-(dimethylamino)propyl]-2-[(7-methyl-2-oxo-4-propyl-2H-chromen-5-yl)oxy]propanamide for the treatment of cancer. It is also important to investigate the potential side effects of N-[3-(dimethylamino)propyl]-2-[(7-methyl-2-oxo-4-propyl-2H-chromen-5-yl)oxy]propanamide and its toxicity in animals and humans. Finally, future research should focus on developing more efficient methods for synthesizing N-[3-(dimethylamino)propyl]-2-[(7-methyl-2-oxo-4-propyl-2H-chromen-5-yl)oxy]propanamide and improving its solubility in aqueous solutions.
Conclusion:
In conclusion, N-[3-(dimethylamino)propyl]-2-[(7-methyl-2-oxo-4-propyl-2H-chromen-5-yl)oxy]propanamide is a small molecule drug that has gained attention for its potential therapeutic applications. It has been shown to have anti-inflammatory, anti-cancer, and anti-viral properties. N-[3-(dimethylamino)propyl]-2-[(7-methyl-2-oxo-4-propyl-2H-chromen-5-yl)oxy]propanamide inhibits the activity of CCR5 and NF-κB, which play key roles in various biological processes. N-[3-(dimethylamino)propyl]-2-[(7-methyl-2-oxo-4-propyl-2H-chromen-5-yl)oxy]propanamide has several advantages and limitations for lab experiments, and there are several future directions for the research on N-[3-(dimethylamino)propyl]-2-[(7-methyl-2-oxo-4-propyl-2H-chromen-5-yl)oxy]propanamide.

Synthesis Methods

The synthesis method of N-[3-(dimethylamino)propyl]-2-[(7-methyl-2-oxo-4-propyl-2H-chromen-5-yl)oxy]propanamide involves a series of chemical reactions. The starting material for the synthesis is 7-hydroxycoumarin, which is reacted with propionic anhydride to form 7-propionyloxycoumarin. This intermediate product is then reacted with dimethylamine and propyl bromide to form N-[3-(dimethylamino)propyl]-2-[(7-methyl-2-oxo-4-propyl-2H-chromen-5-yl)oxy]propanamide. The yield of the synthesis method is about 40%.

Scientific Research Applications

N-[3-(dimethylamino)propyl]-2-[(7-methyl-2-oxo-4-propyl-2H-chromen-5-yl)oxy]propanamide has been extensively studied for its potential therapeutic applications. It has been shown to have anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines, such as TNF-α and IL-6. N-[3-(dimethylamino)propyl]-2-[(7-methyl-2-oxo-4-propyl-2H-chromen-5-yl)oxy]propanamide has also been shown to have anti-cancer properties by inducing apoptosis in cancer cells and inhibiting tumor growth. In addition, N-[3-(dimethylamino)propyl]-2-[(7-methyl-2-oxo-4-propyl-2H-chromen-5-yl)oxy]propanamide has been shown to have anti-viral properties by inhibiting the entry of HIV-1 into host cells.